Sodium Hypochlorite Solution (available chlorine 10-15 per cent)

• CAS No.: 7681-52-9
• Product Name: Sodium Hypochlorite Solution (available chlorine 10-15 per cent)
• Molecular Formula: NaClO; NaOCl; ClNaO
• Molecular Weight: 74.44 g/mol
• IUPAC Name: sodium;hypochlorite
• Standard InChI: InChI=1S/ClO.Na/c1-2;/q-1;+1
• Standard InChIKey: SUKJFIGYRHOWBL-UHFFFAOYSA-N
• Isomeric SMILES: [O-]Cl.[Na+]
• SMILES: [O-]Cl.[Na+]
• Canonical SMILES: [O-]Cl.[Na+]
• Colorform: Greenish yellow liquid; Anhydrous
• Density: 1.093 for 5% solution (USCG, 1999); 1.21 (14% aqueous solution, 20 °C); Relative density (water = 1): 1.1 (5.5% aqueous solution); Density (at 20 °C): 1.20 - 1.25 g/ml; Relative density (water = 1): 1.21 (14% aqueous solution)
• Melting Point: -5 °C; -30 - -20 °C
• Physical Description: Sodium hypochlorite appears as colorless or slightly yellow watery liquid with an odor of household bleach. Mixes with water. (USCG, 1999); Liquid; CLEAR SLIGHTLY YELLOW SOLUTION WITH CHARACTERISTIC ODOUR.
• Description: Sodium Hypochlorite is a chlorine compound often used as a disinfectant or a bleaching agent. Sodium hypochlorite in 0.5% w/v solution is called Dakin's solution, and is used as an antiseptic to clean infected topical wounds.; Sodium hypochlorite appears as colorless or slightly yellow watery liquid with an odor of household bleach. Mixes with water. (USCG, 1999); Sodium hypochlorite is generally used dissolved in water at various concentrations. Although available, solid sodium hypochlorite is not commercially used. Sodium hypochlorite solutions are clear, greenish to yellow liquids with an odor of chlorine. Calcium hypochlorite is a white solid that readily decomposes in water releasing oxygen and chlorine. It also has a strong chlorine odor. Neither compound occur naturally in the environment. Sodium and calcium hypochlorite are used primarily as bleaching agents or disinfectants. They are components of commercial bleaches, cleaning solutions, and disinfectants for drinking water and waste water purification systems and swimming pools.
• Shelf Life: UNSTABLE IN AIR UNLESS MIXED WITH SODIUM HYDROXIDE.; Highly unstable; hypochlorite ion in aq soln is remarkably stable. /Pentahydrate/; The stability of sodium hypochlorite soln used as disinfectants was maintained at 4 °For 2 yr, but after 2 yr @ 24 deg the concn of available chlorine was less than 50% of the original. A more rapid deterioration occurred in soln containing approx 100,000 ppm chlorine than in those containing 50,000 or 10,000 ppm chlorine. At pH 5-6, decomp was rapid, whereas increasing the pH increased the stability. Hypochlorites are stable if kept in a cool place, out of direct sunlight and in purpose made containers.; Two 2.5 l bottles of strong sodium hypochlorite soln (10-14% available chlorine) burst in storage, owing to failure of the cap designed to vent oxygen slowly evolved during storage.
• Solubility: 29.3 g/100 g (0 °C) in water; Solubility in water, g/l at 20 °C: 293 (good)
• Synonyms: Hypochlorous Acid Sodium Salt; AD Gel; ActiPlus N 2818; AgClor 310; Antiformin; Aron Clean; Aron Clean LB 10; B-K Liquid; Baso Agri+; Belizna; Belkina; Carrel-Dakin Solution; Chloros; Cloralex; Cloralex NL; Clorox; Comfor; Dakin’s Solution; DanKlorix
• Vapor Pressure: Vapor pressure, kPa at 20 °C: 2 - 2.5
• PubChem Compound: 23665760
• Last Modified: Nov 11 2021